4-amino-N'-hydroxy-1-methyl-2-oxo-1-azaspiro[4.4]non-3-ene-3-carboximidamide

• IUPAC Name: 4-amino-N'-hydroxy-1-methyl-2-oxo-1-azaspiro[4.4]non-3-ene-3-carboximidamide
• InChI: InChI=1S/C10H16N4O2/c1-14-9(15)6(8(12)13-16)7(11)10(14)4-2-3-5-10/h16H,2-5,11H2,1H3,(H2,12,13)
• InChI Key: PNRJYQYPAUETRO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=C(C12CCCC2)N)C(=NO)N
• Isomeric SMILES: CN1C(=O)C(=C(C12CCCC2)N)/C(=N/O)/N
• Molecular Formula: C10H16N4O2
• Molecular Weight: 224.26 g/mol
• CAS No.: 870693-00-8

Description

This compound is a structurally complex spirocyclic molecule featuring a unique 1-azaspiro[4.4]nonene core. Its key functional groups include a hydroxylamine (N'-hydroxy), a carboximidamide moiety, and a methyl-substituted spiro ring system.

Biological Activity

4-amino-N'-hydroxy-1-methyl-2-oxo-1-azaspiro[4.4]non-3-ene-3-carboximidamide, a compound characterized by its unique spirocyclic structure, has garnered attention for its potential biological activities. With a molecular formula of C10H16N4O2 and a molecular weight of 224.26 g/mol, this compound features functional groups such as amino, hydroxyl, and carboximidamide, which may significantly influence its pharmacological properties .

The compound's structure allows for various interactions within biological systems. The hydroxyl group can engage in hydrogen bonding, while the amino group may act as a base or nucleophile, enhancing its reactivity . The spirocyclic arrangement contributes to its stereochemical properties, which can affect its biological activity.

Biological Activity Overview

Research into the biological activity of 4-amino-N'-hydroxy-1-methyl-2-oxo-1-azaspiro[4.4]non-3-ene-3-carboximidamide is still emerging, but preliminary findings suggest potential applications in various therapeutic areas:

Potential Activities:

• Antimicrobial Activity: Compounds with similar structures have demonstrated antimicrobial properties, indicating that this compound may also exhibit such effects.
• Anti-inflammatory Properties: The presence of functional groups conducive to enzyme inhibition suggests potential anti-inflammatory applications.
• Anticancer Potential: Similar compounds have shown cytotoxic effects against tumor cell lines, warranting investigation into this compound's efficacy in cancer treatment .

Comparative Analysis

To better understand the potential of 4-amino-N'-hydroxy-1-methyl-2-oxo-1-azaspiro[4.4]non-3-ene-3-carboximidamide, a comparison with structurally similar compounds is useful:

Compound Name	Structure Type	Key Features	Notable Biological Activity
1-Azaspiro[4.5]decane	Spirocyclic	Contains nitrogen in the ring	Antimicrobial properties
2-Oxoazetidine	Four-membered ring	Contains a carbonyl group	Anticancer activity
N-Hydroxyurea	Urea derivative	Hydroxyl and amine functionalities	Potential enzyme inhibition

This table illustrates the structural diversity and biological potential among related compounds, highlighting the unique position of 4-amino-N'-hydroxy-1-methyl-2-oxo-1-azaspiro[4.4]non-3-ene-3-carboximidamide due to its specific functional groups and spirocyclic arrangement.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Spirocyclic Carboximidamides and Carboxamides

The spiroazaspiro[4.4]nonene scaffold differentiates this compound from other spirocyclic carboximidamides. For example:

• 1-Pentyl-4-oxo-1,4-dihydroquinoline-3-carboxamide (): This compound shares a carboxamide group but lacks the spirocyclic system and hydroxylamine substituent. Its linear quinoline core allows greater conformational flexibility, which may reduce binding specificity compared to the rigid spiro structure of the target compound. Biological testing of such analogs shows moderate activity against bacterial targets, suggesting that the spiro system in the target compound could enhance selectivity .
• N3-Aryl-1-alkyl-4-oxo-1,4-dihydro-naphthyridine-3-carboxamides (): These derivatives exhibit substitution-dependent antimicrobial activity. The presence of a hydroxylamine group in the target compound may introduce redox activity or metal-chelating properties absent in these analogs .

Hydroxylamine-Containing Compounds

The N'-hydroxy group is a critical distinction. For instance:

• 4-Aminophenol hydrochloride (): A simpler aromatic amine with a hydroxyl group. Its toxicity and reactivity (e.g., oxidative dimerization) are well-documented, but the spiro system in the target compound likely mitigates such instability due to steric hindrance .
• 4-Amino-N,N-bis(2-hydroxyethyl) benzamide (): This polyol-modified benzamide demonstrates enhanced chemical resistance and antimicrobial activity in polymer coatings. The target compound’s hydroxylamine group could similarly improve redox-mediated antimicrobial effects, though its spiro structure may limit solubility compared to linear analogs .

Physicochemical and Functional Properties

Table 1: Key Comparative Data

Compound	Molecular Weight (g/mol)	Solubility (Water)	Key Functional Groups	Potential Applications
Target Compound	~265 (estimated)	Low	Spirocyclic, hydroxylamine, carboximidamide	Enzyme inhibition, antimicrobials
1-Pentyl-4-oxo-1,4-dihydroquinoline-3-carboxamide	258.3	Moderate	Quinoline, carboxamide	Antibacterial agents
4-Aminophenol hydrochloride	145.6	High	Aromatic amine, phenol	Dyes, pharmaceuticals
4-Amino-N,N-bis(2-hydroxyethyl) benzamide	224.2	Moderate	Benzamide, diol	Polymer coatings, anticorrosives